Cas no 88241-67-2 (2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-, (Z)-)

2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-, (Z)- structure
88241-67-2 structure
Product Name:2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-, (Z)-
CAS No:88241-67-2
MF:C15H12O2
MW:224.254584312439
CID:640005
PubChem ID:5376451
Update Time:2025-04-19

2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-, (Z)-
    • p-Phenylcinnamic acid
    • 88241-67-2
    • 2-Propenoic acid, 3-[1,1'-biphenyl]-4-yl-
    • EINECS 235-888-0
    • DMJDEZUEYXVYNO-FLIBITNWSA-N
    • DTXSID601240695
    • (2Z)-3-[1,1'-Biphenyl]-4-yl-2-propenoic acid #
    • Inchi: 1S/C15H12O2/c16-15(17)11-8-12-6-9-14(10-7-12)13-4-2-1-3-5-13/h1-11H,(H,16,17)/b11-8-
    • InChI Key: DMJDEZUEYXVYNO-FLIBITNWSA-N
    • SMILES: OC(/C=C\C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.083729621g/mol
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 37.3Ų
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